1-(Isopropoxymethyl)cyclohexan-1-amine

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• IUPAC Name: 1-(propan-2-yloxymethyl)cyclohexan-1-amine
• InChI: InChI=1S/C10H21NO/c1-9(2)12-8-10(11)6-4-3-5-7-10/h9H,3-8,11H2,1-2H3
• InChI Key: PNGBMJHPWQZAKV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC1(CCCCC1)N

Description

1-(Isopropoxymethyl)cyclohexan-1-amine is a chemical compound with the molecular formula C10H21NO and a molecular weight of 171.28 g/mol It is characterized by the presence of an isopropoxymethyl group attached to a cyclohexane ring, which is further bonded to an amine group

Preparation Methods

The synthesis of 1-(Isopropoxymethyl)cyclohexan-1-amine typically involves the reaction of cyclohexanone with isopropyl alcohol in the presence of an acid catalyst to form the intermediate 1-(isopropoxymethyl)cyclohexanol. This intermediate is then subjected to reductive amination using ammonia or an amine source to yield the final product . Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity.

Chemical Reactions Analysis

1-(Isopropoxymethyl)cyclohexan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The amine group can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups using reagents like alkyl halides or acyl chlorides.

Common reagents and conditions used in these reactions include acidic or basic catalysts, varying temperatures, and specific solvents to facilitate the desired transformations. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-(Isopropoxymethyl)cyclohexan-1-amine has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs or as a pharmacological tool.

Industry: It is utilized in the production of specialty chemicals and materials, contributing to advancements in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(Isopropoxymethyl)cyclohexan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s effects are mediated through pathways that involve binding to these targets, leading to changes in their activity or function. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

1-(Isopropoxymethyl)cyclohexan-1-amine can be compared with other similar compounds, such as:

Cyclohexanamine: Lacks the isopropoxymethyl group, resulting in different chemical properties and reactivity.

1-(Methoxymethyl)cyclohexan-1-amine: Contains a methoxymethyl group instead of an isopropoxymethyl group, leading to variations in its chemical behavior and applications.

1-(Ethoxymethyl)cyclohexan-1-amine: